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Compound of Interest |

Compound Name: Crosstide
CAS No.: 171783-05-4
Cat. No.: B550012
Get Quote
. J

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory personnel handling Crosstide. It includes procedural guidance on
personal protective equipment, operational handling, and disposal, designed to ensure a safe
and compliant research environment.

Crosstide, a synthetic peptide derived from glycogen synthase kinase-3( (GSK-3), is a
valuable tool for researchers studying cellular signaling pathways. As a substrate for Akt/PKB,
MAPKAP kinase-1, and p70S6K, it is integral to many cell survival and growth assays.[1] While
not classified as a hazardous substance under the Globally Harmonized System (GHS), it is
imperative to handle all laboratory chemicals with a high degree of caution.[2] The full
toxicological properties of many synthetic peptides are not extensively documented, and
therefore, treating them as potentially hazardous is a prudent safety measure.[3]

Essential Safety and Handling Protocols

Adherence to the following procedures is mandatory for all personnel handling Crosstide.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the required PPE for handling Crosstide in both lyophilized powder
and solution forms.

Personal Protective

. Specification Purpose
Equipment
) Chemical safety glasses or Protects eyes from splashes or

Eye Protection ] )

goggles airborne particles.
) Chemical-resistant gloves Prevents skin contact with the

Hand Protection o ]

(e.g., nitrile) peptide.

_ Protects skin and clothing from
Body Protection Laboratory coat o
contamination.

Operational Handling

Work Area: All handling of Crosstide, particularly in its powdered form, should be conducted in
a well-ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.[3]

Reconstitution:

» Equilibration: Before opening, allow the vial of lyophilized Crosstide to equilibrate to room
temperature to prevent moisture condensation.[4]

» Solvent Selection: The choice of solvent will depend on the experimental requirements.
Sterile, distilled water is a common solvent for reconstitution.[4]

o Dissolution: Slowly add the desired volume of solvent to the vial. Gently agitate or vortex to
ensure complete dissolution. Avoid vigorous shaking, which can cause peptide degradation.

[5]
Storage:

o Lyophilized Peptide: Store at -20°C for long-term stability.[6][7]
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o Reconstituted Peptide: Aliquot the reconstituted peptide into single-use volumes to avoid
repeated freeze-thaw cycles. Store at -20°C or below.[3][7]

Disposal Plan

Proper disposal of Crosstide and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance. As specific disposal guidelines for Crosstide
are not available, it should be managed as chemical waste.

Waste Segregation and Collection

e Solid Waste: All solid materials contaminated with Crosstide, including empty vials, pipette
tips, gloves, and absorbent paper, must be collected in a dedicated, clearly labeled, and
leak-proof container for chemical waste.[3][5][8]

o Liquid Waste: Unused Crosstide solutions and other liquid waste containing the peptide
should be collected in a separate, sealed, and clearly labeled container for liquid chemical
waste.[5][8]

Disposal Procedure

e Labeling: All waste containers must be clearly labeled as "Hazardous Waste" or "Chemical
Waste" and specify "Crosstide” as a component.

o Storage: Store waste containers in a designated, secure area for chemical waste,
segregated from incompatible materials.

» Pickup and Disposal: Arrange for the collection and disposal of all Crosstide waste through
your institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.[5]

Spill Management: In the event of a spill, absorb the material with an inert absorbent such as
sand or vermiculite.[4] Place the absorbent material into a sealed container for chemical waste
disposal. Ventilate the area and clean the spill site thoroughly.

Crosstide in the Akt/PKB Signaling Pathway
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Crosstide serves as a substrate for the serine/threonine kinase Akt (also known as Protein
Kinase B or PKB), a key regulator of cell survival and growth.[7][9][10] The following diagram
illustrates a simplified representation of this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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